Cas no 5570-78-5 (1-Isopropylpiperidin-4-ol)

1-Isopropylpiperidin-4-ol Properties

Names and Identifiers

• 1-isopropyl-4-piperidinol
• 1-Isopropylpiperidin-4-ol
• 1-(1-Methylethyl)-4-piperidinol
• 4-Piperidinol,1-(1-methylethyl)-
• 1-(1-methylethyl)piperidin-4-ol
• 1-(Propan-2-yl)piperidin-4-ol
• 1-isopropyl-4-hydroxypiperidine
• 1-isopropyl-piperidin-4-ol
• 1-isopropylpiperidin-4-ol(SALTDATA: FREE)
• 1-isopropyl-piperidine-4-ol
• 4-hydroxy-N-isopropyl-piperidine
• AC1L2XWR
• AC1Q7APF
• EINECS 226-944-5
• N-isopropyl-4-hydroxypiperidine
• PubChem23719
• SureCN422753
• 4-Hydroxy-1-isopropylpiperidine
• 4-Piperidinol, 1-(1-methylethyl)-
• 1-propan-2-ylpiperidin-4-ol
• isopropyl-piperidin-4-ol
• 1-isopropylpiperidine-4-ol
• 1-propan-2-yl-4-piperidinol
• UZRXHHMTKCJK
• 5570-78-5
• CS-W019184
• J-504825
• SB16045
• UZRXHHMTKCJKTQ-UHFFFAOYSA-N
• AKOS000249635
• DS-11782
• MFCD00101977
• SCHEMBL422753
• NS00033373
• EN300-60278
• AM85343
• SY034751
• DTXSID30204236
• A830768
• FT-0647942
• BBL103920
• STL557730
• DTXCID30126727
• DB-072033
• +Expand

• MDL： MFCD00101977
• InChIKey： UZRXHHMTKCJKTQ-UHFFFAOYSA-N
• Inchi： 1S/C8H17NO/c1-7(2)9-5-3-8(10)4-6-9/h7-8,10H,3-6H2,1-2H3
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])N(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 143.13111
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 143.131
• Heavy Atom Count: 10
• Complexity: 95.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5

Experimental Properties

• LogP: 0.78940
• PSA: 23.47
• Refractive Index: 1.485
• Boiling Point: 227 ºC
• Flash Point: 75 ºC
• Density: 0.976

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether